Cas no 951172-54-6 ((5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF)

(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in tetrahydrofuran (THF), is a versatile organozinc reagent used in cross-coupling reactions, such as Negishi and Suzuki-Miyaura couplings. Its pre-formed nature eliminates the need for in situ preparation, ensuring consistent reactivity and reducing handling risks associated with pyrophoric zinc compounds. The 0.25 M concentration in THF provides optimal solubility and stability, facilitating precise stoichiometric control in synthetic applications. This reagent is particularly valuable for introducing the 5-bromopyridin-3-yl moiety into complex molecules, enabling efficient functionalization in pharmaceutical and agrochemical synthesis. The THF solution format ensures ease of use under inert conditions, minimizing decomposition and maintaining reagent integrity.

(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF structure

951172-54-6 structure

Product Name:(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF

CAS No:951172-54-6

MF:C₅H₃Br₂NZn

MW:302.3010160923

CID:6387364

Update Time:2026-03-11

(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF Chemical and Physical Properties

Names and Identifiers

- (5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF
- Inchi： 1S/C5H3BrN.BrH.Zn/c6-5-2-1-3-7-4-5;;/h2-4H;1H;/q;;+1/p-1
- InChI Key： JAVYJSVXWWJQAM-UHFFFAOYSA-M
- SMILES： [Zn](C1=CN=CC(Br)=C1)Br

(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB571051-50 ml	(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF; .	951172-54-6	50 ml	€1155.00	2024-04-16
abcr	AB571051-100 ml	(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF; .	951172-54-6	100 ml	€1808.00	2024-04-16
abcr	AB571051-50ml	(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF; .	951172-54-6	50ml	€1110.40	2025-04-14
abcr	AB571051-100ml	(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF; .	951172-54-6	100ml	€1732.30	2025-04-14

(5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF Related Literature

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2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Additional information on (5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF

Compound CAS No. 951172-54-6: (5-Bromopyridin-3-yl)zinc bromide, 0.25 M in THF

(5-Bromopyridin-3-yl)zinc bromide, with the CAS number 951172-54-6, is a highly reactive organometallic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is typically supplied as a 0.25 M solution in tetrahydrofuran (THF), making it convenient for use in various laboratory applications. Its structure consists of a pyridine ring substituted with a bromine atom at the 3-position and a zinc bromide moiety, which imparts unique electronic and reactivity properties to the molecule.

The compound's structure plays a pivotal role in its reactivity and functionality. The pyridine ring is aromatic, providing stability to the molecule, while the bromine substitution introduces electron-withdrawing effects, enhancing the electrophilic character of the ring. The zinc bromide component acts as a Lewis acid, facilitating various catalytic processes and enabling this compound to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling. Recent studies have highlighted its efficiency in forming biaryl structures, which are critical components in pharmaceuticals and advanced materials.

One of the most notable applications of (5-Bromopyridin-3-yl)zinc bromide is in transition metal-catalyzed reactions. Its ability to act as a nucleophile or electrophile makes it versatile in both organic synthesis and polymer chemistry. For instance, researchers have employed this compound to synthesize novel heterocyclic compounds with potential applications in drug discovery. The use of THF as a solvent is particularly advantageous due to its high polarity and ability to dissolve a wide range of organic compounds, ensuring optimal reaction conditions.

Recent advancements in green chemistry have also brought attention to this compound's potential for sustainable synthetic methods. Its high reactivity allows for reactions to proceed under mild conditions, reducing energy consumption and waste generation. Furthermore, the compound's compatibility with various catalyst systems has expanded its utility in asymmetric synthesis, where enantioselective products are desired for pharmaceutical applications.

In terms of synthesis, (5-Bromopyridin-3-yl)zinc bromide is typically prepared via metal-mediated coupling reactions or through direct metalation techniques. These methods ensure high purity and reproducibility, which are essential for its use in sensitive applications such as medicinal chemistry and materials science research.

The stability and shelf life of this compound are influenced by storage conditions. It is recommended to store it under inert atmosphere (e.g., nitrogen or argon) at low temperatures to prevent degradation. Proper handling procedures should also be followed to ensure safety and efficacy during use.

In conclusion, (5-Bromopyridin-3-yl)zinc bromide, with CAS number 951172-54-6, stands out as a valuable tool in modern organic synthesis due to its unique chemical properties and versatility. Its applications span across various fields, from drug discovery to materials science, making it an essential compound for researchers seeking innovative solutions in chemical synthesis.